Cas no 565183-00-8 ((E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide)

• Product Name: (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide
• CAS No: 565183-00-8
• MF: C₂₁H₂₁Cl₂N₃O₂
• MW: 418.316343069077
• CID: 5454851
• PubChem ID: 6519744
• Update Time: 2025-07-02

(E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS001063437
• Z27765187
• EN300-26612301
• 565183-00-8
• 2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-[(oxolan-2-yl)methyl]prop-2-enamide
• (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide

• Inchi： 1S/C21H21Cl2N3O2/c1-13-8-15(14(2)26(13)20-10-17(22)5-6-19(20)23)9-16(11-24)21(27)25-12-18-4-3-7-28-18/h5-6,8-10,18H,3-4,7,12H2,1-2H3,(H,25,27)/b16-9+
• InChI Key： YPCWQIPETGURPM-CXUHLZMHSA-N
• SMILES： ClC1C=CC(=CC=1N1C(C)=CC(/C=C(\C#N)/C(NCC2CCCO2)=O)=C1C)Cl

Computed Properties

• Exact Mass: 417.1010823g/mol
• Monoisotopic Mass: 417.1010823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide

Comprehensive Analysis of (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide (CAS No. 565183-00-8)

The compound (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide, identified by its CAS No. 565183-00-8, is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a dichlorophenyl moiety, and a pyrrol ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research.

One of the most intriguing aspects of (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide is its potential role in drug discovery. Researchers are particularly interested in its pyrrol and oxolan components, which are known to interact with biological targets such as enzymes and receptors. The presence of the cyano group further enhances its reactivity, making it a candidate for developing inhibitors or modulators in therapeutic applications. Recent studies have highlighted its utility in designing compounds for metabolic disorders and inflammatory diseases.

In the agrochemical sector, CAS No. 565183-00-8 has garnered attention due to its structural similarity to known pesticides and herbicides. The dichlorophenyl group, in particular, is a common feature in many agrochemicals, suggesting potential applications in crop protection. With the growing demand for sustainable agriculture, researchers are exploring how this compound could contribute to next-generation solutions that minimize environmental impact while maximizing efficacy.

The synthesis of (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and industrial applications.

From an SEO perspective, keywords like "pyrrol derivatives," "cyano compounds," and "dichlorophenyl applications" are highly relevant to this discussion. Users often search for terms such as "synthesis of bioactive pyrrol compounds" or "agrochemicals with dichlorophenyl groups," reflecting the compound's broad appeal. By addressing these queries, this article aims to provide valuable insights while optimizing for search engine visibility.

Environmental and safety considerations are also critical when working with CAS No. 565183-00-8. While the compound is not classified as hazardous, proper handling protocols must be followed to ensure safe usage in laboratories. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices for chemical management.

In conclusion, (E)-2-cyano-3-[1-(2,5-dichlorophenyl)-2,5-dimethylpyrrol-3-yl]-N-(oxolan-2-ylmethyl)prop-2-enamide represents a fascinating area of study with diverse applications. Its structural complexity and functional groups make it a valuable tool for advancing both pharmaceutical and agrochemical research. As interest in sustainable and innovative solutions grows, this compound is poised to play a pivotal role in future scientific breakthroughs.